Palladium-catalyzed enantioselective C(sp2)–H arylation of ferrocenyl ketones enabled by a chiral transient directing group†
Chemical Communications Pub Date: 2017-12-21 DOI: 10.1039/C7CC09273C
Abstract
Palladium-catalyzed enantioselective C(sp2)–H activation of ferrocenyl ketones is achieved through utilizing catalytic, inexpensive L-tert-leucine as a chiral transient directing group. The transformation allows rapid access to ferrocene scaffolds simultaneously possessing planar- and stereogenic central chirality, widely applied in the ferrocene-based chiral ligand families.
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